Cas no 159470-82-3 (Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride)
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-AMINO-2-(PYRAZIN-2-YL)ACETATE HCL
- Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride
- ethyl 2-amino-2-pyrazin-2-ylacetate;hydrochloride
- 2-Pyrazineacetic acid, alpha-amino-, ethyl ester, hydrochloride (1:1)
- AS-38446
- CS-0142113
- 159470-82-3
- SCHEMBL3972316
- DB-198124
- AKOS024015956
- MFCD22574058
- Ethyl2-amino-2-(pyrazin-2-yl)acetatehydrochloride
-
- MDL: MFCD22574058
- Inchi: 1S/C8H11N3O2.ClH/c1-2-13-8(12)7(9)6-5-10-3-4-11-6;/h3-5,7H,2,9H2,1H3;1H
- InChI Key: QJUPCPNROQKSCL-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(C(C1C=NC=CN=1)N)=O
Computed Properties
- Exact Mass: 217.0618043g/mol
- Monoisotopic Mass: 217.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.1
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E940640-10mg |
Ethyl 2-Amino-2-(pyrazin-2-yl)acetate Hydrochloride |
159470-82-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940640-50mg |
Ethyl 2-Amino-2-(pyrazin-2-yl)acetate Hydrochloride |
159470-82-3 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E940640-100mg |
Ethyl 2-Amino-2-(pyrazin-2-yl)acetate Hydrochloride |
159470-82-3 | 100mg |
$ 250.00 | 2022-06-05 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11008-10g |
ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride |
159470-82-3 | 95 | 10g |
$1550 | 2021-06-26 | |
| Alichem | A099002545-250mg |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride |
159470-82-3 | 97% | 250mg |
176.00 USD | 2021-06-01 | |
| Alichem | A099002545-1g |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride |
159470-82-3 | 97% | 1g |
441.00 USD | 2021-06-01 | |
| Alichem | A099002545-5g |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride |
159470-82-3 | 97% | 5g |
1,375.92 USD | 2021-06-01 | |
| Chemenu | CM379890-1g |
ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride |
159470-82-3 | 95%+ | 1g |
$711 | 2023-01-19 | |
| abcr | AB447398-250mg |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride, 95%; . |
159470-82-3 | 95% | 250mg |
€308.00 | 2025-04-20 | |
| abcr | AB447398-1g |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride, 95%; . |
159470-82-3 | 95% | 1g |
€753.70 | 2025-04-20 |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride: A Comprehensive Overview
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride, with the CAS number 159470-82-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further biological investigation.
The molecular structure of Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride consists of an ethyl ester group attached to an amino acid derivative featuring a pyrazin-2-yl substituent. This substitution pattern is particularly intriguing because pyrazine derivatives are known for their broad spectrum of biological activities. The presence of both amino and ester functional groups provides multiple sites for chemical modification, enabling the synthesis of more complex molecules with tailored properties.
In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride has been investigated for its potential role in modulating various enzymatic and cellular processes. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders. Additionally, its structural similarity to known bioactive molecules makes it a promising scaffold for drug discovery efforts.
The hydrochloride form of this compound enhances its pharmacokinetic properties, particularly its solubility in aqueous solutions. This is crucial for formulation development, as it allows for easier administration via oral or injectable routes. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a reliable reagent for both laboratory research and industrial-scale synthesis.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of small molecules like Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride. Molecular docking studies have been conducted to explore its potential interactions with target proteins, providing insights into its mechanism of action. These studies have highlighted the compound's ability to bind to specific pockets on enzymes, suggesting its utility as an inhibitor or modulator in therapeutic contexts.
The synthesis of Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the pyrazine ring, followed by functional group transformations to introduce the amino and ester groups. The final step involves conversion to the hydrochloride salt to improve solubility and stability. Optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.
Ongoing research is exploring the pharmacological potential of Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride in various disease models. Preclinical studies have demonstrated its efficacy in modulating inflammatory responses and inhibiting the growth of certain cancer cell lines. These findings suggest that this compound may have therapeutic applications in areas such as oncology and immunology. Further clinical trials are needed to validate these preliminary results and establish safe dosing regimens.
The chemical diversity offered by Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride makes it a versatile tool for medicinal chemists. By modifying its structure, researchers can generate analogs with enhanced potency, selectivity, and pharmacokinetic properties. This approach aligns with current trends in drug development, where personalized medicine and targeted therapies are becoming increasingly important. The compound's accessibility via synthetic chemistry also facilitates rapid screening campaigns, accelerating the discovery process.
In conclusion, Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it a valuable asset for both academic laboratories and industrial settings. As our understanding of biological pathways continues to expand, compounds like Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride will play an increasingly important role in shaping the future of medicine.
159470-82-3 (Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)